Cas no 1956377-66-4 ((3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol)

• Product Name: (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol
• CAS No: 1956377-66-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5058085
• Update Time: 2025-05-26

(3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol

• Inchi： 1S/C13H15NO/c1-13(6-7-13)12-9-4-2-3-5-10(9)14-11(12)8-15/h2-5,14-15H,6-8H2,1H3
• InChI Key： WDWIHONAIACUDH-UHFFFAOYSA-N
• SMILES： OCC1=C(C2C=CC=CC=2N1)C1(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 36

Additional information on (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol

Introducing (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol (CAS No. 1956377-66-4): A Compound with Promising Applications in Modern Chemical Biology

CAS No. 1956377-66-4 refers to a specialized organic compound named (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol, which has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, characterized by a fused indole ring system attached to a hydroxymethyl group, represents a promising scaffold for the development of novel therapeutic agents. The presence of a 1-methylcyclopropyl side chain introduces rigidity and specific steric interactions, which can be leveraged to modulate biological targets with high precision.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, widely recognized for its role in various biological processes and its potential as a drug candidate. Compounds containing indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 2-hydroxymethyl substituent in (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol provides a versatile site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of the structural and functional properties of this compound. Studies suggest that the 1-methylcyclopropyl group may enhance binding affinity to certain protein targets by introducing hydrophobic interactions and steric constraints. This has opened up new avenues for designing molecules that can interact selectively with biological receptors, leading to improved drug efficacy and reduced side effects.

One of the most intriguing aspects of (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol is its potential as a precursor for more complex bioactive molecules. Researchers have been exploring its utility in synthesizing derivatives that mimic natural products or designed heterocyclic compounds known for their pharmacological properties. For instance, modifications at the indole core or the 1-methylcyclopropyl side chain could lead to novel scaffolds with enhanced bioavailability or targeted action against specific disease pathways.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in drug discovery and development. Pharmaceutical companies are increasingly leveraging high-throughput screening and structure-based drug design approaches to identify lead compounds like (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol. Its unique structural features make it an attractive candidate for further optimization through combinatorial chemistry or library synthesis techniques, which can accelerate the discovery of new therapeutic entities.

From a synthetic chemistry perspective, (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol presents interesting challenges and opportunities. The synthesis of complex indole derivatives often requires multi-step reactions involving advanced catalytic systems or transition-metal-mediated transformations. The presence of the 1-methylcyclopropyl group adds an additional layer of complexity, necessitating careful consideration of reaction conditions to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to access such molecules more efficiently, paving the way for rapid discovery and development.

The biological activity of this compound is still under active investigation, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease processes. For example, derivatives of indole have shown promise in targeting pathways associated with neurodegenerative disorders, cancer, and infectious diseases. The hydroxymethyl group in (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol provides a handle for further derivatization, allowing researchers to fine-tune its pharmacological profile.

In conclusion, (3-(1-Methylcyclopropyl)-1H-indol-2-yl)methanol (CAS No. 1956377-66-4) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.